(1-(2-Aminoethyl)-4-(trifluoromethyl)pyrrolidin-3-yl)methanol

• IUPAC Name: [1-(2-aminoethyl)-4-(trifluoromethyl)pyrrolidin-3-yl]methanol
• InChI: InChI=1S/C8H15F3N2O/c9-8(10,11)7-4-13(2-1-12)3-6(7)5-14/h6-7,14H,1-5,12H2
• InChI Key: KIVSZNUUKKQEEH-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1CCN)C(F)(F)F)CO
• Molecular Formula: C8H15F3N2O
• Molecular Weight: 212.21 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring is likely to adopt a puckered conformation due to the strain of the ring. The electronegative nitrogen and fluorine atoms could also influence the overall shape of the molecule.

Chemical Reactions Analysis

The aminoethyl and trifluoromethyl groups in this compound are likely to be reactive. The amino group (-NH2) can act as a base or nucleophile in chemical reactions, while the trifluoromethyl group (-CF3) is known for its high electronegativity and can influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups (like -NH2 and -CF3) could make the compound soluble in polar solvents.

Future Directions

The study of pyrrolidine derivatives is an active area of research in medicinal chemistry. Compounds like “(1-(2-Aminoethyl)-4-(trifluoromethyl)pyrrolidin-3-yl)methanol” could potentially be explored for their biological activity and could serve as a starting point for the development of new drugs.